Cas no 898751-81-0 (Ethyl 8-(3,5-dimethylphenyl)-8-oxooctanoate)

Ethyl 8-(3,5-dimethylphenyl)-8-oxooctanoate Chemical and Physical Properties
Names and Identifiers
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- ETHYL 8-(3,5-DIMETHYLPHENYL)-8-OXOOCTANOATE
- ETHYL8-(3,5-DIMETHYLPHENYL)-8-OXOOCTANOATE
- DTXSID80645559
- 898751-81-0
- MFCD01320227
- AKOS016023135
- Ethyl 8-(3,5-dimethylphenyl)-8-oxooctanoate
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- MDL: MFCD01320227
- Inchi: InChI=1S/C18H26O3/c1-4-21-18(20)10-8-6-5-7-9-17(19)16-12-14(2)11-15(3)13-16/h11-13H,4-10H2,1-3H3
- InChI Key: JVNRLXOXELNALD-UHFFFAOYSA-N
- SMILES: CCOC(=O)CCCCCCC(=O)C1=CC(=CC(=C1)C)C
Computed Properties
- Exact Mass: 290.18800
- Monoisotopic Mass: 290.18819469g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 10
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4Ų
- XLogP3: 4.3
Experimental Properties
- PSA: 43.37000
- LogP: 4.38980
Ethyl 8-(3,5-dimethylphenyl)-8-oxooctanoate Security Information
Ethyl 8-(3,5-dimethylphenyl)-8-oxooctanoate Customs Data
- HS CODE:2918300090
- Customs Data:
China Customs Code:
2918300090Overview:
2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Ethyl 8-(3,5-dimethylphenyl)-8-oxooctanoate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB367716-1 g |
Ethyl 8-(3,5-dimethylphenyl)-8-oxooctanoate; 97% |
898751-81-0 | 1g |
€568.50 | 2022-06-02 | ||
abcr | AB367716-2 g |
Ethyl 8-(3,5-dimethylphenyl)-8-oxooctanoate; 97% |
898751-81-0 | 2g |
€953.30 | 2022-06-02 | ||
Fluorochem | 207720-5g |
ethyl 8-(3,5-dimethylphenyl)-8-oxooctanoate |
898751-81-0 | 97% | 5g |
£1447.00 | 2022-03-01 | |
abcr | AB367716-5g |
Ethyl 8-(3,5-dimethylphenyl)-8-oxooctanoate, 97%; . |
898751-81-0 | 97% | 5g |
€2356.60 | 2024-04-16 | |
A2B Chem LLC | AH91504-1g |
Ethyl 8-(3,5-dimethylphenyl)-8-oxooctanoate |
898751-81-0 | 97% | 1g |
$435.00 | 2024-04-19 | |
Fluorochem | 207720-1g |
ethyl 8-(3,5-dimethylphenyl)-8-oxooctanoate |
898751-81-0 | 97% | 1g |
£352.00 | 2022-03-01 | |
Fluorochem | 207720-2g |
ethyl 8-(3,5-dimethylphenyl)-8-oxooctanoate |
898751-81-0 | 97% | 2g |
£613.00 | 2022-03-01 | |
A2B Chem LLC | AH91504-5g |
Ethyl 8-(3,5-dimethylphenyl)-8-oxooctanoate |
898751-81-0 | 97% | 5g |
$1650.00 | 2024-04-19 | |
abcr | AB367716-2g |
Ethyl 8-(3,5-dimethylphenyl)-8-oxooctanoate, 97%; . |
898751-81-0 | 97% | 2g |
€1047.40 | 2024-04-16 | |
TRC | E084105-500mg |
Ethyl 8-(3,5-dimethylphenyl)-8-oxooctanoate |
898751-81-0 | 500mg |
$ 605.00 | 2022-06-05 |
Ethyl 8-(3,5-dimethylphenyl)-8-oxooctanoate Related Literature
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Badr A. Mahmoud,Abdulmajid A. Mirghni,Oladepo Fasakin,Kabir O. Oyedotun,Ncholu Manyala RSC Adv., 2020,10, 16349-16360
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Zheng-Han Guo,Ling-Li Zhou,Dong-Sheng Pan,Sai Huang,Jin-Kun Li,Jun-Ling Song New J. Chem., 2021,45, 11845-11851
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Qiaoling Liu,Xiuyun Niu,Yan Zhang,Ying Zhao,Kaixin Xie,Boru Yang,Qing He,Shiyou Lv,Lin Li Nanoscale, 2020,12, 13010-13016
Additional information on Ethyl 8-(3,5-dimethylphenyl)-8-oxooctanoate
Ethyl 8-(3,5-dimethylphenyl)-8-oxooctanoate (CAS No. 898751-81-0): A Comprehensive Overview
Ethyl 8-(3,5-dimethylphenyl)-8-oxooctanoate, with the chemical formula C₁₃H₁₈O₃ and the CAS number 898751-81-0, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This ester derivative exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes.
The compound's structure consists of an octanoic acid backbone modified with an ethyl ester group at one end and a 3,5-dimethylphenyl group attached to the carbonyl carbon. This specific arrangement imparts distinct physicochemical characteristics, including solubility, reactivity, and metabolic stability, which are critical factors in drug design and synthesis. The presence of the 3,5-dimethylphenyl moiety enhances its interaction with biological targets, making it a promising scaffold for medicinal chemistry investigations.
Recent advancements in computational chemistry and molecular modeling have highlighted the potential of Ethyl 8-(3,5-dimethylphenyl)-8-oxooctanoate as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to develop novel derivatives with enhanced pharmacological activity. For instance, studies have demonstrated its utility in creating ligands for G-protein coupled receptors (GPCRs), which are pivotal targets in treating a wide range of diseases, including neurological disorders and cardiovascular conditions.
In addition to its role as a synthetic building block, Ethyl 8-(3,5-dimethylphenyl)-8-oxooctanoate has been explored for its potential in drug delivery systems. Its ability to form stable complexes with other bioactive molecules suggests its suitability for targeted therapy applications. By integrating this compound into nanocarrier systems, researchers aim to improve the bioavailability and therapeutic efficacy of co-administered drugs. Preliminary studies indicate that such formulations could be particularly effective in oncology, where precise targeting of tumor cells is essential.
The compound's chemical stability under various conditions has also been a focus of recent research. Studies have investigated its behavior in different solvents and at varying temperatures to optimize its use in synthetic protocols. These efforts have yielded insights into its decomposition pathways and degradation products, which are crucial for ensuring consistency and safety in pharmaceutical applications. The findings contribute to the broader understanding of ester derivatives and their potential pitfalls in industrial-scale production.
Ethyl 8-(3,5-dimethylphenyl)-8-oxooctanoate has also garnered attention for its role in biochemical assays. Its unique structural features allow it to serve as a substrate or inhibitor in enzymatic reactions, providing researchers with a tool to study metabolic pathways and enzyme kinetics. Such applications are vital for understanding disease mechanisms at the molecular level and for developing diagnostic tools based on enzymatic activity.
The synthesis of Ethyl 8-(3,5-dimethylphenyl)-8-oxooctanoate involves multi-step organic reactions that require precise control over reaction conditions. Recent methodologies have focused on improving yield and purity through catalytic processes and green chemistry principles. These innovations not only enhance the efficiency of production but also minimize environmental impact, aligning with global trends toward sustainable pharmaceutical manufacturing.
The compound's potential extends beyond traditional pharmaceutical applications into agrochemicals and material science. Its structural motifs are reminiscent of natural products that exhibit biological activity, suggesting possible uses in crop protection agents or specialty chemicals. Researchers are exploring its derivatives as precursors for polymers with enhanced durability or biodegradability, showcasing the versatility of this chemical entity.
In conclusion, Ethyl 8-(3,5-dimethylphenyl)-8-oxooctanoate (CAS No. 898751-81-0) represents a fascinating compound with diverse applications across multiple scientific domains. Its unique structural features and functional properties make it a valuable asset in drug discovery, material science, and biochemical research. As our understanding of its capabilities continues to grow, so too will its significance in advancing scientific knowledge and technological innovation.
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